Cas no 64987-16-2 (methyl 2-(2-amino-1,3-thiazol-4-yl)acetate)

methyl 2-(2-amino-1,3-thiazol-4-yl)acetate Properties

Names and Identifiers

• Methyl 2-(2-aminothiazol-4-yl)acetate
• (2-AMINO-THIAZOL-4-YL)ACETIC ACID METHYL ESTER
• 4-Thiazoleacetic acid,2-amino-, methyl ester
• Methyl 2-(2-amino-1,3-thiazol-4-yl)acetate
• Methyl 2-amino-4-thiazoleacetate
• (2-Amino-thiazol-4-yl)-acetic acid methyl ester
• 2-amino-4-(methoxycarbonylmethyl)thiazole
• methyl (2-imino-2,3-dihydro-1,3-thiazol-4-yl)acetate
• methyl 2-amino-4-thiazolacetate
• methyl 2-amino-4-thiazolylacetate
• methyl 2-aminothiazol-4-ylacetate
• methyl(2-amino-1,3-thiazol-4-yl)acetate
• methyl (2-amino-1,3-thiazol-4-yl)acetate
• 4-Thiazoleacetic acid, 2-amino-, methyl ester
• BAS 00278636
• 2-(2-amino-4-thiazolyl)acetic acid methyl ester
• Methyl 2-(2-aminothiazol-4-yl) acetate
• EN300-05271
• 2-Amino-4-thiazoleacetic acid methyl ester
• SB12892
• 64987-16-2
• SCHEMBL222254
• XTQKFBGFHDNUFY-UHFFFAOYSA-N
• IFLab1_001040
• BCP23725
• AO-181/25113012
• 7X-0710
• Oprea1_198582
• F0856-0291
• SCHEMBL11003109
• methyl 2-aminothiazole-4-acetate
• Oprea1_765906
• CHEMBL1617358
• MFCD00129969
• Methyl2-(2-aminothiazol-4-yl)acetate
• DTXSID10353317
• STL484256
• AKOS000320125
• Methyl 2-amino-4-thiazoleacetate, 98%
• Methyl-2-amino-4-thiazolacetate
• CS-0045045
• J-521811
• SY122159
• Z48847547
• AKOS006242253
• SDCCGMLS-0005094.P002
• +Expand

• MDL： MFCD00129969
• InChIKey： XTQKFBGFHDNUFY-UHFFFAOYSA-N
• Inchi： 1S/C6H8N2O2S/c1-10-5(9)2-4-3-11-6(7)8-4/h3H,2H2,1H3,(H2,7,8)
• SMILES： S1C(N([H])[H])=NC(=C1[H])C([H])([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 172.030649g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.030649g/mol
• Monoisotopic Mass: 172.030649g/mol
• Topological Polar Surface Area: 93.4Ų
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 172.21

Experimental Properties

• LogP: 1.02200
• PSA: 93.45000
• Refractive Index: 1.589
• Boiling Point: 307.3±17.0 °C at 760 mmHg
• Melting Point: 112-116 °C (lit.)
  120-124 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 139.7±20.9 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters